Cas no 6279-04-5 ((4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone)

(4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone structure
6279-04-5 structure
Product Name:(4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone
CAS No:6279-04-5
MF:C14H11ClO2
MW:246.688943147659
CID:957899
PubChem ID:223484
Update Time:2025-04-19

(4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone
    • AKOS006278990; AC1MHZDK; AC1Q2BP1; LS-47490; 2-Hydroxy-3-methyl-4'-chlorbenzophenon; 4-chloro-2-cyclopropyl-but-3-yn-2-ol; 4-Chlor-2-ethyl-benzoesaeure; 4-Chlor-2-ethylbenzoesaeure; 4-Chloro-2-cyclopropyl-3-butyn-2-ol; BRN 3234362; 4-Chlor-2-cyclopropyl-but-3-in-2-ol; 4'-Chlor-2-hydroxy-3-methyl-benzophenon; 2-hydroxy-3-methyl-4'-chlorobenzophenone; 3-Butyn-2-ol, 4-chloro-2-cyclopropyl-; 4'-chloro-2-hydroxy-3-methyl-benzophenone;
    • NSC-11165
    • DTXSID60978453
    • (4-chlorophenyl)-(2-hydroxy-3-methylphenyl)methanone
    • 2-hydroxy-3-methyl-4'-chlorobenzophenone
    • 6279-04-5
    • RTAQNUUHINNFBO-UHFFFAOYSA-N
    • NSC11165
    • CHEMBL25002
    • SCHEMBL11527061
    • Inchi: 1S/C14H11ClO2/c1-9-3-2-4-12(13(9)16)14(17)10-5-7-11(15)8-6-10/h2-8,16H,1H3
    • InChI Key: RTAQNUUHINNFBO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=C(C)C=1O)=O

Computed Properties

  • Exact Mass: 246.04483
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 3.58500
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.